Cas no 499770-67-1 (1-methyl-1H-1,2,3-benzotriazole-5-carbaldehyde)

1-methyl-1H-1,2,3-benzotriazole-5-carbaldehyde structure
499770-67-1 structure
Product Name:1-methyl-1H-1,2,3-benzotriazole-5-carbaldehyde
CAS No:499770-67-1
MF:C8H7N3O
MW:161.160681009293
MDL:MFCD03407337
CID:825977
PubChem ID:2795417
Update Time:2025-04-19

1-methyl-1H-1,2,3-benzotriazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-1H-benzo[d][1,2,3]triazole-5-carbaldehyde
    • 1-METHYL-1H-1,2,3-BENZOTRIAZOLE-5-CARBALDEHYDE
    • 1-methylbenzotriazole-5-carbaldehyde
    • 1-Methylbenzotriazole-5-carboxaldehyde
    • 1-methyl-1H-benzotriazole-5-carbaldehyde
    • 1H-Benzotriazole-5-carboxaldehyde, 1-methyl-
    • IPVPVOVAJDRRAK-UHFFFAOYSA-N
    • SBB087521
    • 1-methyl-5-benzotriazolecarboxaldehyde
    • VZ21518
    • RP02175
    • BP
    • 1-methyl-1,2,3-benzotriazole-5-carbaldehyde
    • AC-9362
    • 499770-67-1
    • DS-1485
    • BP-13363
    • MFCD03407337
    • CS-0043885
    • EN300-82478
    • Z1160906058
    • 1-methyl-1H-1,2,3-benzotriazole-5-carbaldehyde, AldrichCPR
    • J-504854
    • AKOS006222264
    • DTXSID20383660
    • SCHEMBL1525887
    • DB-019239
    • 1-methyl-1H-1,2,3-benzotriazole-5-carbaldehyde
    • MDL: MFCD03407337
    • Inchi: 1S/C8H7N3O/c1-11-8-3-2-6(5-12)4-7(8)9-10-11/h2-5H,1H3
    • InChI Key: IPVPVOVAJDRRAK-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC2=C(C=1)N=NN2C

Computed Properties

  • Exact Mass: 161.05900
  • Monoisotopic Mass: 161.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 47.8

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 162 °C
  • Boiling Point: 354.1±15.0 °C at 760 mmHg
  • Flash Point: 168.0±20.4 °C
  • Refractive Index: 1.668
  • Solubility: Slightly soluble (2.1 g/l) (25 º C),
  • PSA: 47.78000
  • LogP: 0.78080
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-methyl-1H-1,2,3-benzotriazole-5-carbaldehyde Security Information

1-methyl-1H-1,2,3-benzotriazole-5-carbaldehyde Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-methyl-1H-1,2,3-benzotriazole-5-carbaldehyde Pricemore >>

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